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Compound of Interest

Compound Name: SB 235375

Cat. No.: B1680814 Get Quote

Technical Support Center: SB 235375
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the effective use of SB 235375, a potent and selective

neurokinin-3 (NK-3) receptor antagonist. Below you will find troubleshooting guides and

frequently asked questions (FAQs) to address common challenges encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is SB 235375 and what is its primary mechanism of action?

SB 235375 is a potent and selective antagonist of the human neurokinin-3 (hNK-3) receptor.[1]

[2][3][4] It is a non-peptide small molecule with a 2-phenyl-4-quinolinecarboxylic acid amide

core structure.[4] Its primary mechanism of action is to block the signaling pathway activated by

the binding of the endogenous ligand, neurokinin B (NKB), to the NK-3 receptor. This receptor

is a G protein-coupled receptor (GPCR) that, upon activation, initiates a signaling cascade

through the Gq/11 protein, leading to the activation of phospholipase C (PLC).

Q2: What are the recommended solvents for preparing stock solutions of SB 235375?

SB 235375 is sparingly soluble in aqueous solutions. For in vitro and in vivo studies, it is

typically first dissolved in an organic solvent like dimethyl sulfoxide (DMSO) to create a

concentrated stock solution. This stock solution can then be further diluted into aqueous buffers

or cell culture media. For in vivo applications, specific formulations are recommended to

enhance solubility and bioavailability.
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Q3: What are the recommended storage conditions for SB 235375?

Solid Compound: Store in a dry, dark place at 0 - 4°C for short-term storage (days to weeks)

or at -20°C for long-term storage (months to years).[3]

Stock Solutions: Once prepared, stock solutions should be stored in tightly sealed vials as

aliquots. It is recommended to store them at -20°C for up to one month or at -80°C for up to

six months.[2] Avoid repeated freeze-thaw cycles.

Q4: Can I expect SB 235375 to be stable in my aqueous experimental buffer?

While specific data on the aqueous stability of SB 235375 under various pH and temperature

conditions is limited, the stability of small molecules in aqueous solutions can be influenced by

these factors. It is generally recommended to prepare fresh dilutions from your stock solution

for each experiment and to minimize the time the compound spends in aqueous buffer before

use. If you suspect instability, it is advisable to conduct a pilot stability study under your specific

experimental conditions.
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Problem Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock into aqueous

buffer or media

Solvent Shock: Rapid change

in solvent polarity can cause

the hydrophobic compound to

crash out of solution.

1. Warm the aqueous buffer or

media to 37°C before adding

the stock solution. 2. Add the

DMSO stock solution drop-

wise while gently vortexing or

swirling the aqueous solution

to ensure rapid and even

dispersion. 3. Consider a serial

dilution approach, where the

DMSO stock is first diluted in a

smaller volume of the aqueous

buffer before being added to

the final volume.

Exceeding Solubility Limit: The

final concentration of SB

235375 in the aqueous

solution is too high.

1. Review the solubility data

and consider reducing the final

working concentration. 2. For

in vivo studies, use a

recommended formulation with

co-solvents and surfactants to

improve solubility.

Low Temperature: Reduced

temperature can decrease the

solubility of the compound.

Ensure all solutions are at an

appropriate temperature (e.g.,

room temperature or 37°C)

during preparation and use.

Inconsistent or lower-than-

expected experimental results

Compound Degradation: SB

235375 may not be stable

under your specific

experimental conditions (e.g.,

pH, temperature, light

exposure).

1. Prepare fresh working

solutions from a frozen stock

for each experiment. 2.

Minimize the exposure of the

compound to harsh conditions

(e.g., extreme pH, high

temperature, direct light). 3. If

possible, conduct a pilot

experiment to assess the

stability of SB 235375 in your
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experimental setup over the

duration of the assay.

Inaccurate Stock Solution

Concentration: Errors in

weighing or dissolving the

compound.

1. Ensure your balance is

properly calibrated. 2. Visually

confirm that the compound is

fully dissolved in the stock

solution. Gentle warming or

sonication may aid in

dissolution.

Cloudy or hazy appearance of

the final solution

Microbial Contamination:

Contamination of the stock

solution or the diluent.

1. Use sterile filtered buffers

and media. 2. Practice aseptic

techniques when preparing

solutions. 3. Visually inspect

stock solutions for any signs of

contamination before use.

Precipitation: As described

above.

Follow the recommendations

for preventing and resolving

precipitation.

Data Presentation
Table 1: Solubility and Storage Recommendations for SB 235375
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Parameter Recommendation Source

In Vivo Solubility (Protocol 1)

≥ 2.5 mg/mL (5.68 mM) in 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline

MedchemExpress[2]

In Vivo Solubility (Protocol 2)
≥ 2.5 mg/mL (5.68 mM) in 10%

DMSO, 90% Corn Oil
MedchemExpress[2]

Solid Storage (Short-term)
Dry, dark, 0 - 4°C (days to

weeks)
MedKoo Biosciences[3]

Solid Storage (Long-term)
Dry, dark, -20°C (months to

years)
MedKoo Biosciences[3]

Stock Solution Storage (-20°C) Up to 1 month MedchemExpress[2]

Stock Solution Storage (-80°C) Up to 6 months MedchemExpress[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: SB 235375 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Allow the vial of SB 235375 powder to equilibrate to room temperature before

opening. b. Aseptically weigh the required amount of SB 235375 powder. For example, to

prepare 1 mL of a 10 mM stock solution (Molecular Weight of SB 235375 is 440.5 g/mol ),

weigh 4.405 mg. c. Add the appropriate volume of anhydrous DMSO to the powder. d. Vortex

the solution until the powder is completely dissolved. Gentle warming (to no more than 40°C)

or brief sonication can be used to aid dissolution. e. Visually inspect the solution to ensure

there are no visible particles. f. Aliquot the stock solution into single-use, tightly sealed vials

to avoid repeated freeze-thaw cycles. g. Store the aliquots at -20°C or -80°C, protected from

light.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Materials: 10 mM SB 235375 stock solution in DMSO, pre-warmed (37°C) aqueous buffer or

cell culture medium.
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Procedure: a. Thaw a single-use aliquot of the 10 mM SB 235375 stock solution at room

temperature. b. To prepare a 10 µM working solution in 10 mL of medium, for example, you

will need 10 µL of the 10 mM stock solution. c. While gently swirling the pre-warmed

medium, slowly add the 10 µL of the DMSO stock solution drop-by-drop to the medium. This

gradual addition helps to prevent precipitation. d. Cap the tube or flask and invert it several

times to ensure the solution is homogeneous. e. Visually inspect the final working solution for

any signs of precipitation before adding it to your cells or assay.
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Caption: NK-3 Receptor Signaling Pathway and Inhibition by SB 235375.
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Caption: Recommended Workflow for SB 235375 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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